Cas no 7404-69-5 (2-(2-ethyl-1,3-thiazol-4-yl)acetamide)

• Product name: 2-(2-ethyl-1,3-thiazol-4-yl)acetamide
• CAS No: 7404-69-5
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 978981
• PubChem ID: 343683

2-(2-ethyl-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethyl-1,3-thiazol-4-yl)acetamide
• NSC-400123
• 2-(2-ethylthiazol-4-yl)acetamide
• NSC 400123
• 7404-69-5
• DTXSID00321969
• NSC400123

• Inchi： InChI=1S/C7H10N2OS/c1-2-7-9-5(4-11-7)3-6(8)10/h4H,2-3H2,1H3,(H2,8,10)
• InChI Key： AKGZWAWDURFIAT-UHFFFAOYSA-N
• SMILES： CCC1=NC(=CS1)CC(=O)N

Computed Properties

• Exact Mass: 170.0515
• Monoisotopic Mass: 170.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.228
• Boiling Point: 362.7°C at 760 mmHg
• Flash Point: 173.1°C
• Refractive Index: 1.568
• PSA: 55.98